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Storage Conditions & Solubility

The table below summarizes the handling and storage information for BMS-066 to maintain its stability [1].

Property

Specification

Physical Form

Molecular Weight

CAS No.

Short-Term Storage

Long-Term Storage

Solution Storage

Solubility in DMSO

Solid, Off-white to light yellow [1]

379.42 g/mol [1]

914946-88-6 [1]

Room temperature (continental US) [1]

Powder: -20°C (3 years) or 4°C (2 years) [1]

In solvent: -80°C (6 months) or -20°C (1 month) [1]

100 mg/mL (263.56 mM) [1]

Experimental Stock Solution Preparation
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For in vitro assays, BMS-066 is highly soluble in DMSO. The following table outlines the preparation of

stock solutions [1].

Concentration Volume to Add Final Volume
10 mM 2.635 mL of solvent 10 mL
5mM 1.3178 mL of solvent 10 mL
1 mM 0.2636 mL of solvent 10 mL

Note on Solvent: The provided solubility data uses DMSO, which is hygroscopic. Using newly opened,

anhydrous DMSO is critical to achieve the stated concentration and avoid precipitation [1].

In Vivo Dosing Preparation

The search results provide two standard protocols for preparing dosing solutions for animal studies. Aliquot

and store these solutions to avoid repeated freeze-thaw cycles [1].

Protocol 1: For high solubility and compatibility This protocol yields a clear solution of > 2.5 mg/mL.

e Add 100 pL of DMSO stock solution (25.0 mg/mL) to 400 uL PEG300. Mix evenly.
e Add 50 pL Tween-80 to the mixture. Mix evenly.
e Add 450 pL of Saline to adjust the final volume to 1 mL [1].

Protocol 2: For longer-term dosing studies This protocol yields a clear solution of > 2.5 mg/mL. It is

recommended only if the continuous dosing period exceeds half a month.

e Add 100 pL of DMSO stock solution (25.0 mg/mL) to 900 uL of Corn QOil. Mix evenly [1].

Experimental Workflow for Stability Assessment

While the provided sources do not contain a long-term stability study for BMS-066 specifically, you can
adapt standard pharmaceutical practices to assess its stability in your formulations. The diagram below

outlines a potential workflow, inspired by general stability study principles [2].
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A proposed workflow for assessing BMS-066 formulation stability over time.

Key Technical Considerations
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o Stability-Indicating Methods: The stability study's validity depends on using analytical methods
(e.g., HPLC) that can detect and quantify BMS-066 and its degradation products. You must develop a
method that can separate the parent compound from any potential breakdown products [2].

¢ Testing Parameters and Frequency: A comprehensive study should monitor physical appearance,
pH, and concentration (assay) at defined intervals. Accelerated conditions (e.g., 40°C) can provide
early stability indicators, while long-term conditions (e.g., 25°C) are essential for defining the actual
shelf-life [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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